Cas no 1158206-68-8 (1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride
• CAS No: 1158206-68-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 4681776
• PubChem ID: 86812493
• Update Time: 2025-07-21

1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-NITROBENZENESULFONYL)PIPERIDIN-4-AMINE
• 1-(4-nitrobenzenesulfonyl)piperidin-4-ylamine
• ZUHHEKCZETVJIM-UHFFFAOYSA-N
• 1-(4-Nitro-benzenesulfonyl)-piperidin-4-ylamine
• 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride

• Inchi： 1S/C11H15N3O4S/c12-9-5-7-13(8-6-9)19(17,18)11-3-1-10(2-4-11)14(15)16/h1-4,9H,5-8,12H2
• InChI Key： ZUHHEKCZETVJIM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Topological Polar Surface Area: 118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride

Professional Introduction to 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride (CAS No. 1158206-68-8)

1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1158206-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonyl piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a piperidine ring substituted with a 4-nitrobenzenesulfonyl group, coupled with an amine moiety hydrochloride salt form, which contributes to its unique chemical properties and reactivity.

The 4-nitrobenzenesulfonyl moiety is a key pharmacophore in this compound, known for its ability to interact with biological targets through hydrogen bonding and electrostatic interactions. This feature makes it particularly valuable in the design of enzyme inhibitors and receptor modulators. The piperidine ring, a common scaffold in many bioactive molecules, enhances the solubility and metabolic stability of the compound, facilitating its absorption and distribution within biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride has emerged as a promising candidate in this domain due to its structural features that suggest potential interactions with key enzymes and receptors involved in these conditions. For instance, studies have indicated that sulfonyl piperidine derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological states.

One of the most compelling aspects of this compound is its potential role in addressing drug-resistant pathogens. The 4-nitrobenzenesulfonyl group imparts a high degree of specificity to the molecule, allowing it to target unique binding sites on bacterial enzymes or viral proteases. This specificity is crucial in overcoming resistance mechanisms that have emerged due to overuse or misuse of existing antibiotics and antivirals. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain bacterial enzymes, suggesting their utility in combating multidrug-resistant strains.

The hydrochloride salt form of 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride enhances the compound's stability and bioavailability, making it more suitable for pharmaceutical formulations. This salt form improves solubility in aqueous solutions, which is essential for drug delivery systems such as oral tablets or injectable solutions. Additionally, the stability under various storage conditions ensures that the compound remains effective over prolonged periods, reducing the need for frequent replenishment in clinical settings.

Advances in computational chemistry have further accelerated the development of derivatives based on 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride. Molecular docking simulations have been employed to predict binding affinities and interactions with potential biological targets. These simulations have helped researchers identify modifications that could enhance potency while minimizing off-target effects. For example, altering the electronic properties of the 4-nitrobenzenesulfonyl group or introducing additional functional groups on the piperidine ring has shown promise in improving binding affinity to specific enzymes.

The synthesis of 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of benzene derivatives followed by sulfonylation to introduce the 4-nitrobenzenesulfonyl moiety. Subsequent reactions involve nucleophilic substitution on the piperidine ring to attach the amine group, which is then converted into its hydrochloride salt form. Optimizing each step is crucial to achieving a final product that meets pharmaceutical standards.

Ethical considerations are paramount when developing new pharmaceutical compounds like 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride. Rigorous testing is conducted to assess toxicity, pharmacokinetics, and potential side effects before human trials can commence. Animal models are used to evaluate acute and chronic toxicity profiles, while cell-based assays help identify any unforeseen adverse reactions. These comprehensive safety evaluations ensure that only compounds with favorable risk-benefit ratios proceed to clinical trials.

The role of academic institutions and pharmaceutical companies has been instrumental in advancing research related to this compound. Collaborative efforts between researchers from different disciplines—such as organic chemistry, medicinal chemistry, pharmacology, and biochemistry—have led to innovative approaches in drug discovery. Open-access journals and conferences have further facilitated knowledge sharing among scientists worldwide, accelerating progress toward therapeutic breakthroughs.

The future prospects for 1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride appear promising as ongoing research continues to uncover new applications and refine existing formulations. Personalized medicine approaches may leverage this compound's unique properties to develop targeted therapies tailored to individual patient needs. Additionally, advancements in nanotechnology could enhance drug delivery systems incorporating this compound by improving bioavailability and reducing side effects.

In conclusion,1-(4-nitrobenzenesulfonyl)piperidin-4-amine hydrochloride (CAS No. 1158206-68-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its structural features contribute to its versatility as a lead compound for drug development while posing challenges during synthesis and formulation. As research progresses，this molecule is expected to play an increasingly important role in addressing global health challenges through innovative therapeutic strategies。